Cas no 2228871-12-1 (2-fluoropropan-2-yl sulfamate)

• Product Name: 2-fluoropropan-2-yl sulfamate
• CAS No: 2228871-12-1
• MF: C₃H₈FNO₃S
• MW: 157.16392326355
• CID: 6577303
• PubChem ID: 165637043
• Update Time: 2025-06-26

2-fluoropropan-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-fluoropropan-2-yl sulfamate
• EN300-2004573
• 2228871-12-1

• Inchi： 1S/C3H8FNO3S/c1-3(2,4)8-9(5,6)7/h1-2H3,(H2,5,6,7)
• InChI Key： NWNGWFFHCPSNAU-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC(C)(C)F

Computed Properties

• Exact Mass: 157.02089245g/mol
• Monoisotopic Mass: 157.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-fluoropropan-2-yl sulfamate

Introduction to 2-Fluoropropan-2-yl Sulfamate (CAS No. 2228871-12-1)

2-Fluoropropan-2-yl sulfamate (CAS No. 2228871-12-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-fluoropropan-2-yl sulfamate.

The molecular formula of 2-fluoropropan-2-yl sulfamate is C₃H₆FNO₃S, and its molecular weight is approximately 165.14 g/mol. The compound features a fluorinated propan-2-yl group attached to a sulfamate moiety, which imparts unique chemical and biological properties. The presence of the fluorine atom enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design.

The synthesis of 2-fluoropropan-2-yl sulfamate can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 2-fluoropropan-2-ol with sulfamoyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another approach involves the use of transition metal-catalyzed reactions, which can offer improved selectivity and efficiency in the synthesis process.

In terms of biological activity, 2-fluoropropan-2-yl sulfamate has been studied for its potential as an inhibitor of specific enzymes and receptors. Recent research has shown that this compound exhibits potent inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes such as pH regulation and ion transport. The selective inhibition of these enzymes by 2-fluoropropan-2-yl sulfamate could have therapeutic implications for conditions such as glaucoma and epilepsy.

Beyond its enzymatic inhibition properties, 2-fluoropropan-2-yl sulfamate has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can modulate inflammatory responses by interfering with key signaling pathways involved in inflammation. Additionally, preliminary data suggest that 2-fluoropropan-2-yl sulfamate may have cytotoxic effects on certain cancer cell lines, making it a promising lead compound for further drug development.

The pharmacokinetic profile of 2-fluoropropan-2-yl sulfamate is another critical aspect of its evaluation as a potential therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound's metabolic stability and low toxicity profile further support its potential for clinical translation.

In conclusion, 2-fluoropropan-2-yl sulfamate (CAS No. 2228871-12-1) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to explore the full potential of this compound, paving the way for new advancements in drug discovery and treatment options.